Towards white-light generation through upconversion of low-power near-infrared photons†

RSC Advances Pub Date: 2017-03-14 DOI: 10.1039/C7RA00797C

Abstract

A broadband upconverted emission due to the use of different types of molecular aggregates of the same organic infrared dye is demonstrated; one type of aggregate serves as a broadband absorber (from ∼700 to 1000 nm) and the other as a broadband emitter (from ∼450 to 700 nm).

Graphical abstract: Towards white-light generation through upconversion of low-power near-infrared photons
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